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Compound of Interest

Compound Name: Chloro(triethylphosphine)gold

CAS No.: 15529-90-5

Cat. No.: B097305 Get Quote

Executive Summary & Scope
Target Molecule: Chloro(triethylphosphine)gold(I) [Et

PAuCl] CAS: 15529-90-5 Primary Application: Precursor for Auranofin (antirheumatic),
homogeneous catalysis, and supramolecular gold(I) chemistry.

This protocol details the synthesis of Et

PAuCl starting from Hydrogen Tetrachloroaurate(III) (HAuCl

). While multiple routes exist, this guide prioritizes the Thiodiglycol Reduction Method (Method
A). This route is selected for its operational simplicity, high yield (>85%), and ability to generate
the active Au(I) species in situ without isolating the malodorous intermediate
chloro(tetrahydrothiophene)gold(I), although the latter (Method B) is discussed as an
alternative for high-purity modular synthesis.

Scientific Principles & Mechanism
The Challenge of Gold Redox Chemistry
The synthesis requires the reduction of Gold(III) (

square planar) to Gold(I) (

linear). Direct reaction of phosphines with HAuCl
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often leads to over-reduction to metallic Gold(0) or the formation of mixed-valence species if
stoichiometry is not strictly controlled.

The Thiodiglycol Solution
To solve this, we utilize 2,2'-Thiodiglycol (TDG). TDG acts as a "sacrificial" soft ligand that

performs two functions simultaneously:

Reduction: It reduces Au(III) to Au(I), itself oxidizing to a sulfoxide.

Stabilization: It temporarily coordinates the Au(I) center, preventing disproportionation to

metallic gold.

The subsequent addition of Triethylphosphine (Et

P) drives a ligand substitution reaction. Because Phosphorus is a softer base than Sulfur
(HSAB theory), the Et

P displaces the sulfur ligand to form the thermodynamically stable Et

PAuCl.

Reaction Scheme
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Figure 1: Logical workflow for the reductive complexation of Gold(III) to Gold(I) phosphines.

Experimental Protocol (Thiodiglycol Method)
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Reagents & Materials Table
Reagent Role Equiv. Notes

HAuCl

·3H

O

Precursor 1.0
Hygroscopic; weigh

quickly.

2,2'-Thiodiglycol Reductant ~2.5
Excess ensures full

reduction.

Triethylphosphine (Et

P)
Ligand 1.05

Pyrophoric. Use 1.0M

solution in

THF/Hexane if

possible.

Methanol/Ethanol Solvent N/A Degassed.

Distilled Water Co-solvent N/A -

Step-by-Step Methodology
Safety Pre-Check:

Et

P is toxic and air-sensitive. All phosphine handling must occur under an inert atmosphere
(Nitrogen or Argon) or using a Schlenk line.

HAuCl

is corrosive and stains skin purple (colloidal gold). Wear double nitrile gloves.

Step 1: Preparation of the Gold Solution
Dissolve 1.0 g (2.54 mmol) of HAuCl

·3H

O in 20 mL of distilled water and 20 mL of Ethanol in a round-bottom flask.
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Cool the orange-yellow solution to 0 °C in an ice bath.

Step 2: Reduction (The "Bleaching" Phase)
Slowly add 0.8 mL (approx. 7.5 mmol) of 2,2'-thiodiglycol dropwise with stirring.

Observation: The solution will initially darken, then fade from bright orange to colorless.

Mechanism Note: The loss of color indicates the reduction of

Au(III) (colored) to

Au(I) (colorless).

Stir at 0 °C for 15–20 minutes to ensure complete reduction.

Step 3: Ligand Addition
Prepare a solution of Triethylphosphine (2.6 mmol, slight excess) in 5 mL of Ethanol.

Note: If using commercial 1.0 M solution, add 2.6 mL directly.

Add the phosphine solution dropwise to the colorless gold mixture.

Observation: A white precipitate should form almost immediately.

Allow the mixture to stir at room temperature for 30 minutes.

Step 4: Workup & Purification
Filtration: Filter the white solid using a sintered glass funnel.

Washing: Wash the solid with:

Cold water (

mL) to remove TDG-sulfoxide and HCl.

Cold ethanol (

mL) to remove unreacted phosphine.
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Diethyl ether (

mL) to dry the solid.

Recrystallization (Optional but Recommended): Dissolve the crude solid in a minimum

amount of warm dichloromethane (DCM) and add dropwise hexane until turbid. Cool to -20

°C to yield crystalline needles.

Drying: Dry under high vacuum for 2 hours.

Quality Control & Validation Criteria
To validate the synthesis, compare your product against these standard physicochemical

properties.

Parameter Expected Value Method of Verification

Appearance White crystalline solid Visual Inspection

Melting Point 84–86 °C [1, 2]
Capillary Melting Point

Apparatus

P NMR 33–35 ppm (s)

In CDCl

(referenced to H

PO

)

Solubility
Soluble in DCM, CHCl

, THF; Insoluble in Water
Solubility Test

Stability
Stable in air (solid state);

Oxidizes slowly in solution
Store at 4 °C under Argon

Troubleshooting Guide
Purple/Grey Product: Indicates colloidal gold formation (reduction to Au(0)).
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Cause: Added phosphine too fast or temperature too high during reduction.

Fix: Ensure the solution is completely colorless (Au(I)) before adding phosphine. Keep

cold.

Oily Product:

Cause: Impure thiodiglycol or residual solvent.

Fix: Recrystallize from DCM/Hexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b097305#protocol-for-synthesis-of-chloro-
triethylphosphine-gold-from-haucl4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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